Cas no 1114822-80-8 (4,6-Dimethyl-1h-pyrrolo2,3-bpyridine-3-carbonitrile)

• Product Name: 4,6-Dimethyl-1h-pyrrolo2,3-bpyridine-3-carbonitrile
• CAS No: 1114822-80-8
• MF: C₁₀H₉N₃
• MW: 171.198561429977
• CID: 4572154
• PubChem ID: 39870512
• Update Time: 2025-06-07

4,6-Dimethyl-1h-pyrrolo2,3-bpyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4,6-dimethyl-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile
• 1H-Pyrrolo[2,3-b]pyridine-3-carbonitrile, 4,6-dimethyl-
• Z415685730
• CCG-322847
• CS-0248726
• G56791
• 1114822-80-8
• AB01002139-01
• AKOS023166437
• EN300-41168
• 4,6-Dimethyl-1h-pyrrolo2,3-bpyridine-3-carbonitrile

• Inchi： 1S/C10H9N3/c1-6-3-7(2)13-10-9(6)8(4-11)5-12-10/h3,5H,1-2H3,(H,12,13)
• InChI Key： XTLLTHLIRILPMH-UHFFFAOYSA-N
• SMILES： C12NC=C(C#N)C1=C(C)C=C(C)N=2

Computed Properties

• Exact Mass: 171.079647300g/mol
• Monoisotopic Mass: 171.079647300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 52.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 4,6-Dimethyl-1h-pyrrolo2,3-bpyridine-3-carbonitrile

Introduction to 4,6-Dimethyl-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile (CAS No. 1114822-80-8)

4,6-Dimethyl-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile, identified by its CAS number 1114822-80-8, is a structurally fascinating heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrrolopyridine class, a scaffold that is widely recognized for its versatility in drug design due to its ability to mimic the binding pockets of various biological targets. The presence of a carbonitrile group at the 3-position and methyl substituents at the 4- and 6-positions introduces unique electronic and steric properties, making it a promising candidate for further exploration in synthetic chemistry and drug discovery.

The 1H-pyrrolo[2,3-b]pyridine core is a bicyclic aromatic system that combines the features of both pyrrole and pyridine rings. This structural motif is particularly interesting because it can interact with multiple binding sites on proteins, including enzymes and receptors. The 4,6-Dimethyl substitution pattern enhances the compound's lipophilicity, which is often a critical factor in determining its bioavailability and pharmacokinetic properties. Additionally, the carbonitrile moiety can serve as a hydrogen bond acceptor or participate in π-stacking interactions, further influencing its binding affinity and selectivity.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds for therapeutic applications. Among these, pyrrolopyridines have emerged as a privileged scaffold due to their broad spectrum of biological activities. For instance, derivatives of this class have shown promise in the development of antiviral, anticancer, and anti-inflammatory agents. The specific structural features of 4,6-Dimethyl-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile make it an attractive starting point for designing molecules with enhanced binding affinity and reduced off-target effects.

One of the most compelling aspects of this compound is its potential to serve as a key intermediate in the synthesis of more complex pharmacophores. The carbonitrile group can be further functionalized through various chemical reactions, such as reduction to an amine or hydrolysis to a carboxylic acid, allowing for the creation of diverse molecular architectures. This flexibility is particularly valuable in medicinal chemistry, where rapid iteration and optimization are essential for identifying lead compounds with desired biological profiles.

Recent studies have highlighted the importance of bicyclic heterocycles in drug discovery due to their ability to mimic natural product scaffolds and exhibit high binding affinity. The 1H-pyrrolo[2,3-b]pyridine core is no exception and has been incorporated into several drug candidates that are currently in clinical development or preclinical testing. For example, some derivatives have demonstrated potent activity against kinases and other enzyme targets relevant to cancer therapy. The 4,6-Dimethyl substitution pattern appears to enhance these properties by improving solubility and membrane permeability while maintaining strong binding interactions.

The synthesis of 4,6-Dimethyl-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Traditional approaches often rely on cyclization reactions followed by functional group interconversions to achieve the desired architecture. However, advances in catalytic processes have enabled more efficient routes that minimize byproduct formation and improve yield. These innovations are crucial for scaling up production and making such compounds more accessible for research purposes.

The biological evaluation of this compound has revealed intriguing insights into its potential therapeutic applications. Initial screening assays have shown that it exhibits inhibitory activity against certain enzymes implicated in inflammatory diseases. Furthermore, its structural similarity to known bioactive molecules suggests that it may interact with other targets beyond those initially explored. This broadens the scope of possible applications and underscores the need for comprehensive structure-activity relationship (SAR) studies.

In conclusion,4,6-Dimethyl-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile (CAS No. 1114822-80-8) represents a valuable building block for medicinal chemists seeking to develop novel therapeutics. Its unique structural features offer a balance between lipophilicity and polar functionality that is often sought after in drug candidates. As research continues to uncover new biological activities associated with this scaffold,this compound is likely to play an increasingly important role in future drug discovery efforts.